Cas no 1784673-37-5 (4-(DIFLUOROMETHOXY)BUTAN-1-AMINE)

• Product Name: 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE
• CAS No: 1784673-37-5
• MF: C₅H₁₁F₂NO
• MW: 139.143748521805
• MDL: MFCD28539118
• CID: 5162209
• Update Time: 2025-05-23

4-(DIFLUOROMETHOXY)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE
• 1-Amino-4-(difluoromethoxy)butane

• MDL： MFCD28539118
• Inchi： 1S/C5H11F2NO/c6-5(7)9-4-2-1-3-8/h5H,1-4,8H2
• InChI Key： KEZHPIGDUCLOEM-UHFFFAOYSA-N
• SMILES： C(N)CCCOC(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE

Professional Introduction to 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE (CAS No. 1784673-37-5)

4-(DIFLUOROMETHOXY)BUTAN-1-AMINE, identified by its Chemical Abstracts Service (CAS) number 1784673-37-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a bifluoromethoxy substituent on a butan-1-amine backbone, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The unique combination of functional groups makes it a valuable intermediate in the development of novel therapeutic agents.

The DIFLUOROMETHOXY group, a key feature of this molecule, introduces both electron-withdrawing and lipophilic characteristics, which can influence the compound's reactivity and pharmacokinetic properties. This moiety has been extensively studied for its role in enhancing metabolic stability and improving bioavailability in drug candidates. The presence of the amine functionality at the terminal position of the butane chain further extends its utility as a building block for more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of amine derivatives, particularly those incorporating fluorinated aromatic or aliphatic groups. Research has demonstrated that fluorinated compounds often exhibit improved binding affinities and selectivity when interacting with biological targets. The 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE structure is no exception, showing promise in various preclinical studies as a scaffold for developing new drugs.

One of the most compelling aspects of 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE is its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bifluoromethoxy group can be strategically positioned to modulate the binding interactions with specific amino acid residues in protein targets. For instance, studies have shown that this compound can serve as a precursor for designing inhibitors targeting tyrosine kinases, which play a pivotal role in cell signaling pathways associated with tumor growth and progression.

The synthesis of 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps typically include nucleophilic substitution reactions to introduce the amine group, followed by functional group transformations to incorporate the difluoromethoxy moiety. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacokinetic profile of 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE is another area of active investigation. Preliminary data suggest that this compound exhibits favorable properties such as good solubility in both aqueous and organic solvents, which is essential for formulation development. Additionally, its metabolic stability appears to be enhanced by the presence of the difluoromethoxy group, reducing the likelihood of rapid degradation in vivo.

In conclusion, 4-(DIFLUOROMETHOXY)BUTAN-1-AMINE (CAS No. 1784673-37-5) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the pharmaceutical industry.